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In the rapidly evolving field of digital dentistry, the accuracy of intraoral scanners (I10S) is a
critical factor for predictable and successful clinical outcomes. This guide provides an objective
comparison of the accuracy of CEREC intraoral scanners, primarily the Primescan and
Omnicam models, with other leading systems in the market. The comparison is based on
guantitative data from scientific studies, focusing on the key metrics of trueness and precision.

Defining Accuracy in Intraoral Scanning

The accuracy of an intraoral scanner is determined by two key parameters as defined by the
International Organization for Standardization (ISO 5725)[1][2]:

o Trueness: This refers to the closeness of the scanner's measurement to the true or actual
value of the object being scanned. In dental applications, it represents how faithfully the
scanner captures the real geometry of the teeth and surrounding structures[2][3].

» Precision: This indicates the consistency and repeatability of the scanner's measurements
when scanning the same object multiple times. High precision means there is minimal
variation between different scans of the same area[2][3].

Both high trueness and high precision are essential for a scanner to be considered accurate,
ensuring that the digital impressions are a reliable foundation for diagnosis, treatment planning,
and the fabrication of dental restorations[2][3].

Comparative Accuracy Data
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The following tables summarize the quantitative data on the trueness and precision of various
intraoral scanners from in vitro studies. The values are typically measured in micrometers (um),
with lower values indicating higher accuracy.

Full-Arch Scans

The accuracy of full-arch scanning is particularly challenging due to the larger area and the
potential for stitching errors in the software algorithms[4].
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Scanner Trueness (pm) Precision (pm) Study
CEREC Primescan 30.5+£5.3 18.7+5.6 Buhl et al. (2025)[5]
) Unnamed Study in

CEREC Primescan 33.9 31.3 ) )
Systematic Review[6]
Unnamed Study in

CEREC Primescan ~72 ~49 Benchmarking
Analysis[7]

CEREC Omnicam 80.30 - Malik et al. (2018)[6]
Unnamed Study in

3Shape TRIOS 5 54.9 37.8 Benchmarking
Analysis[7]

3Shape TRIOS 3 49.90 - Malik et al. (2018)[6]

3Shape TRIOS 3

174 + 77 (worst)

Unnamed Pilot
Study[4][8]

Guimaraes et al.

Medit i900L 35.25 0.19 (Ang_Dev)
(2025)[9]
Unnamed Study in
Medit i700 ~60.5 ~40.6 Benchmarking
Analysis[7]
iTero Element 5D - - -
Unnamed Pilot
iTero Element 1 10+ 7t0 91 +63 -
Study[4][8]
) ) Guimaraes et al.
iTero Lumina - 18.81
(2025)[9]
Conventional
245+3.2 13.3+2.6 Buhl et al. (2025)[5]

Impression

Note: The accuracy of scanners can vary significantly between studies due to different
methodologies and testing conditions. Some studies show CEREC Primescan to have very
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high accuracy[5][10][11], while others rank it lower than some competitors, although still within
clinically acceptable limits[7].

Implant Scans

The accuracy of implant scanning is crucial for the passive fit of implant-supported prostheses.

Trueness (3D Precision (3D

Scanner o o Study
Deviation in pm) Deviation in pm)
) 0.35 (Angular Guimaraes et al.
CEREC Primescan o -
Deviation) (2025)[9]
3Shape TRIOS 4
3Shape TRIOS 5
Medit i700
o 0.19 (Angular Guimaraes et al.
Medit i900L 35.25 o
Deviation) (2025)[9]
) ) Guimaraes et al.
iTero Lumina - 18.81

(2025)[9]

Note: A 2021 study found that CEREC Primescan and TRIOS 3 demonstrated the highest
trueness for simulated implant scan bodies[10]. Another study highlighted that splinting
scanbodies significantly improves accuracy[12].

Experimental Protocols for Accuracy Assessment

The evaluation of intraoral scanner accuracy typically follows a standardized in vitro
methodology to ensure reliable and comparable results.

General Experimental Workflow

o Reference Model Fabrication: A master model, often a complete dental arch or a model with
implant analogs, is fabricated with high-precision techniques[4]. For studies on restorative
materials' influence, adjacent teeth may be veneered with materials like gold or zirconia[13].
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» Reference Scan: The master model is scanned with a high-precision industrial or laboratory
scanner (e.g., ATOS lll, 3-shape E3) or a coordinate measuring machine (CMM) to create a
highly accurate reference dataset (control)[4][5][13]. These reference scanners typically have
an accuracy of less than 5 um|[3].

« Intraoral Scanning: The master model is then scanned multiple times (commonly 10 or more)
with each of the intraoral scanners being evaluated[4][5][13]. A standardized scanning
strategy is often employed to minimize operator-related variability[3]. For some scanners like
the CEREC Bluecam, this may include the application of a scanning powder[13].

o Data Superimposition and Analysis: The scan data from the intraoral scanners (in STL file
format) is superimposed onto the reference scan using specialized 3D analysis software
(e.g., Medit Compare, Evalumap)[1][9].

o Trueness Calculation: Trueness is determined by measuring the deviation between the
intraoral scans and the reference scan[1].

» Precision Calculation: Precision is calculated by superimposing the repeated scans from the
same intraoral scanner on each other and measuring the deviations between them[1].

 Statistical Analysis: Statistical tests, such as analysis of variance (ANOVA), are used to
determine if the differences in accuracy between the scanners are statistically significant[5].

Factors Influencing Intraoral Scanner Accuracy
Several factors can impact the accuracy of digital impressions:

e Scanner Technology: The underlying image acquisition technology, such as confocal
microscopy or active wavefront sampling, influences scanner performance[14].

o Software Algorithms: The quality of the image stitching and surface reconstruction algorithms
is crucial for accurate 3D model generation[3].

e Scanning Strategy: The path and technique used by the operator can affect the final
accuracy, especially in full-arch scans[3][15].
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» Clinical Conditions: Factors such as patient movement, moisture, and reflective surfaces
(like gold crowns) can introduce inaccuracies[3][13].

o Operator Experience: More experienced users tend to achieve more accurate and faster

scans[12].

Visualization of Experimental Workflow

The following diagram illustrates a typical experimental workflow for assessing the accuracy of

( Reference Model Fabrication )

(Intraoral Scanning (n=10 per scanner))

intraoral scanners.

y

Reference Scan
(Industrial Scanner/CMM)

Reference Data ( Data Export (STL files) )

Test Data

y

( 3D Superimposition & Analysis )

Trueness Calculation Precision Calculation

(vs. Reference Scan) (Intra-scanner Comparison)

( Comparative Accuracy Results )

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.up3dtech.com/zh/events/intraoral-scanner-accuracy-explained-key-factors-and-testing-methods
https://pubmed.ncbi.nlm.nih.gov/39227885/
https://www.mdpi.com/2075-4418/13/21/3291
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Accuracy of CEREC Intraoral Scanners: A
Comparative Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1177376#comparing-the-accuracy-of-cerec-with-
other-intraoral-scanners]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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